4-Formyl-N-[3-(trifluoromethoxy)phenyl]benzamide

• CAS No.: 920536-22-7
• Molecular Formula: C15H10F3NO3
• Molecular Weight: 309.24 g/mol
• IUPAC Name: 4-formyl-N-[3-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C15H10F3NO3/c16-15(17,18)22-13-3-1-2-12(8-13)19-14(21)11-6-4-10(9-20)5-7-11/h1-9H,(H,19,21)
• InChI Key: DBLNOPRFDUJZMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)C2=CC=C(C=C2)C=O

Description

4-Formyl-N-[3-(trifluoromethoxy)phenyl]benzamide is a useful research compound. Its molecular formula is C15H10F3NO3 and its molecular weight is 309.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

to a solution of 300 mg of 4-carboxybenzaldehyde (2 mmoles) and 382 mg of 3-(trifluoromethoxy)aniline (2 mmoles) in 5 ml of ethyl acetate is added 830 mg of dicyclohexycarbodiimide (DCC) (4 mmoles). The reaction mixture is heated at 60° C. overnight and then poured into 60 ml of 1 N HCl solution. The mixture is extracted twice with 30 ml of ethyl acetate. The combined organic extracts are washed with 50 ml of water, 50 ml of a saturated solution of sodium bicarbonate and brine, dried over MgSO4 and concentrated. The crude product is purified on silica gel giving 233 mg of 4-Formyl-N-(3-trifluoromethoxy-phenyl)-benzamide (yield=38%). Analytical LC/MS method A: ([M+H]+): 310, RT: 5.60 min (gradient 5 to 85% acetonitrile in 7 min).